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Denfivontinib structure C25H25BrN602

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Denfivontinib

CAS No.: 1457983-28-6

Cat. No.: S548034

Chemical Structure and Identifiers

The table below summarizes the core chemical and identity information for Denfivontinib.

Property Description

IUPAC Name 8-bromo-2-[(1-methylpiperidin-4-yl)amino]-4-[(4-phenoxyphenyl)amino]-5H,6H-pyrido[4,3-
d]pyrimidin-5-one [1]

Chemical C25H25BrN602 [1]

Formula

Average 521.419 g/mol [1]

Mass

Monoisotopic
Mass

SMILES

InChl Key

Synonyms

520.122237 g/mol [1]

CN1CCC(CC1)NC1=NC(=NC2=C1C(=0)NC=C(Br)C2)NC3=CC=C(C=C3)0C4=CC=CC=C4

[1]

SXWMIXPJIPNCXQQ-UHFFFAOYSA-N [1]

G-749; SKI-G-801 (a related compound, SKI-G-801, is referenced as an AXL inhibitor in
preclinical studies) [2] [1]
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Property Description

CAS Registry  1457983-28-6 [1]
Number

DrugBank DB17159 [1]

Accession
Number

Mechanism of Action and Pharmacological Targets

Denfivontinib is a targeted therapy that works by inhibiting specific kinase proteins. The table below lists its

known primary targets.

UniProt Molecular Function of

Target Protein Pharmacological Action
ID Target
Receptor-type Inhibitor [1] P36888 Regulates survival and
tyrosine-protein proliferation of
kinase FLT3 hematopoietic cells [1]
Tyrosine-protein Inhibitor [1] Q12866  Involved in immune
kinase Mer regulation and
(MERTK) phagocytosis of apoptotic
cells [1]
AXL Receptor Inhibitor (Note: While not listed in the target - Promotes tumor
Tyrosine Kinase table of [1], multiple studies describe progression, metastasis,
Denfivontinib (SKI-G-801) as an AXL and immune evasion [2]

inhibitor) [2]

The anticancer effect of Denfivontinib is primarily attributed to its inhibition of AXL. This inhibition remodels
the tumor microenvironment by activating immune cells and reducing immunosuppressive cells [2].
Mechanistically, it potentiates the NOD-like receptor pathway, facilitating NLRP3 inflammasome formation.
This leads to macrophage activation via the NF-kB signaling pathway. Activated macrophages enhance their
antigen-presenting machinery, which in turn promotes a positive interaction with T cells, leading to their activation

[2] [3].
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The following diagram illustrates this mechanism and its role in combination therapy with anti-PD-1:
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Denfivontinib mechanism and synergy with anti-PD-1 therapy.
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Key Experimental Data and Protocols

Preclinical studies have characterized the effects of Denfivontinib, both alone and in combination with other

agents.

Study Model Treatment Groups & Dosing Key Findings

| YHIM-2004 PDX model (Patient-derived xenograft in humanized mice) [2] | - Denfivontinib: 30 mg/kg, orally,
daily [2]

e Pembrolizumab: 10 mg/kg, intraperitoneally, every 5 days [2] | Enhanced antitumor effects in
combination group. Immunological changes: Increase in effector CD4+ and CD8+ memory T cells;
Increase in IFN-y expression; Reduction in M2 macrophages and Myeloid-Derived Suppressor Cells
(MDSCs) [2]. | | TC-1 mouse model [2] | (Dosing presumed consistent with other models) | Used to study

AXL inhibition and its role in antitumor immune responses [2]. | | AXL knockout mice [2] | N/A | Confirmed
that the antitumor effects of Denfivontinib are specifically mediated through AXL inhibition [2]. |

Detailed Methodology: Immune Landscape Analysis via Flow
Cytometry

The following workflow details the methods used in the search results to analyze immune cells from tumor tissue

[2]:
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Experimental workflow for tumor immune cell analysis.

Clinical Development Status

As of the latest information, Denfivontinib is still in the investigational stage. A clinical trial targeting patients

with advanced solid cancers has commenced (NCT05971862) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Denfivontinib structure C25H25BrN602]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-structure-c25h25brn602]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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